Cas no 64661-54-7 (2,7-Octadien-4-one, 6-hydroxy-2,6-dimethyl-)

• Product Name: 2,7-Octadien-4-one, 6-hydroxy-2,6-dimethyl-
• CAS No: 64661-54-7
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 419201
• PubChem ID: 71379147
• Update Time: 2025-04-19

2,7-Octadien-4-one, 6-hydroxy-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,7-Octadien-4-one, 6-hydroxy-2,6-dimethyl-
• 6-hydroxy-2,6-dimethylocta-2,7-dien-4-one
• DTXSID40801735
• 64661-54-7
• CHEBI:195784
• 6-Hydroxy-2,6-dimethyl-2,7-octadien-4-one

• Inchi： 1S/C10H16O2/c1-5-10(4,12)7-9(11)6-8(2)3/h5-6,12H,1,7H2,2-4H3
• InChI Key： ILDAKDTXKZPGJC-UHFFFAOYSA-N
• SMILES： OC(C=C)(C)CC(/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 168.11508
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Acyclic monoterpenoids